Ceftibuten dihydrate
Ceftibuten dihydrate
Brand Name:
Vulcanchem
CAS No.:
118081-34-8
VCID:
VC0193917
InChI:
InChI=1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1-;;/t10-,13-;;/m1../s1
SMILES:
C1C=C(N2C(S1)C(C2=O)NC(=O)C(=CCC(=O)O)C3=CSC(=N3)N)C(=O)O.O.O
Molecular Formula:
C15H18N4O8S2
Molecular Weight:
446.5 g/mol
Ceftibuten dihydrate
CAS No.: 118081-34-8
VCID: VC0193917
Molecular Formula: C15H18N4O8S2
Molecular Weight: 446.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 118081-34-8 |
|---|---|
| Product Name | Ceftibuten dihydrate |
| Molecular Formula | C15H18N4O8S2 |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate |
| Standard InChI | InChI=1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1-;;/t10-,13-;;/m1../s1 |
| Standard InChIKey | SSWTVBYDDFPFAF-DKOGRLLHSA-N |
| SMILES | C1C=C(N2C(S1)C(C2=O)NC(=O)C(=CCC(=O)O)C3=CSC(=N3)N)C(=O)O.O.O |
| Canonical SMILES | C1C=C(N2C(S1)C(C2=O)NC(=O)C(=CCC(=O)O)C3=CSC(=N3)N)C(=O)O.O.O |
| Appearance | Light Yellow Solid |
| Purity | > 95% |
| Synonyms | [6R-[6α,7β(Z)]]-7-[[2-(2-Amino-4-thiazolyl)-4-carboxy-1-oxo-2-butenyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Dihydrate; Sch-39720; |
| PubChem Compound | 5282241 |
| Last Modified | Aug 15 2023 |
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